Cas no 1824827-05-5 (N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine)

• Product Name: N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine
• CAS No: 1824827-05-5
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD25976396
• CID: 4708962
• Update Time: 2025-06-09

N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (E)-N-[(3-methoxythiophen-2-yl)methylidene]hydroxylamine
• N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine

• MDL： MFCD25976396
• Inchi： 1S/C6H7NO2S/c1-9-5-2-3-10-6(5)4-7-8/h2-4,8H,1H3
• InChI Key： XXIPAWTYWWUXSE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=NO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Topological Polar Surface Area: 70.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 270.3±25.0 °C at 760 mmHg
• Flash Point: 117.3±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine

Introduction to N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine (CAS No. 1824827-05-5)

N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine, a compound with the chemical formula C₉H₉NO₂S, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 1824827-05-5, has garnered attention due to its unique structural features and potential applications in drug development. The presence of a 3-Methoxythiophen-2-yl moiety in its structure imparts distinctive electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The methylidene group and the hydroxylamine functional group further enhance the compound's reactivity, enabling its use in various synthetic transformations. These features have positioned N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine as a key intermediate in the synthesis of more complex pharmaceutical agents. Recent advancements in medicinal chemistry have highlighted the importance of thiophene derivatives in developing treatments for a wide range of diseases, including cancer, inflammation, and infectious disorders.

In recent years, researchers have been exploring the pharmacological potential of thiophene-based compounds. The structural motif of N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine has been investigated for its ability to interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated that thiophene derivatives can modulate the activity of kinases and other enzymes involved in signal transduction pathways. This has opened up new avenues for developing targeted therapies that leverage the unique properties of these compounds.

The synthesis of N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the 3-Methoxythiophen-2-yl group typically involves functionalization reactions such as Suzuki-Miyaura cross-coupling or direct arylation methods. These reactions are facilitated by transition metal catalysts, which play a crucial role in ensuring regioselectivity and minimizing side products.

The role of the methylidene group in N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine is particularly noteworthy, as it serves as a versatile handle for further functionalization. This allows chemists to attach various pharmacophores or modify existing ones to tailor the biological activity of the compound. For example, palladium-catalyzed reactions can be employed to introduce nitrogen-containing heterocycles or other functional groups at specific positions within the molecule.

The hydroxylamine moiety in this compound also contributes to its reactivity and potential biological activity. Hydroxylamine derivatives are known for their ability to participate in redox reactions and form coordination complexes with metal ions. These properties have been exploited in developing diagnostic agents and therapeutic drugs that target metal-dependent enzymes or pathways.

Recent research has focused on harnessing the synthetic versatility of N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine to develop novel drug candidates. For instance, studies have shown that this compound can be used as a precursor for synthesizing thiazole derivatives, which are known for their antimicrobial and anti-inflammatory properties. By modifying the substituents on the thiophene ring or introducing additional functional groups, researchers can fine-tune the pharmacological profile of these derivatives.

The pharmaceutical industry has shown interest in thiophene-based compounds due to their broad spectrum of biological activities. N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine exemplifies how structural diversity can be leveraged to develop molecules with therapeutic potential. Its unique combination of electronic and steric features makes it an attractive scaffold for further exploration in drug discovery.

In conclusion, N-[(3-Methoxythiophen-2-yl)methylidene]hydroxylamine (CAS No. 1824827-05-5) is a promising compound with significant applications in pharmaceutical chemistry and bioorganic synthesis. Its structural features, including the 3-Methoxythiophen-2-yl, methylidene, and hydroxylamine moieties, contribute to its reactivity and potential biological activity. Recent research highlights its role as a key intermediate in synthesizing novel bioactive molecules, particularly those targeting kinases and other enzymes involved in disease pathways.